Cas no 2090319-67-6 (2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid
• CAS No: 2090319-67-6
• MF: C₁₄H₂₁N₃O₅
• MW: 311.33364367485
• CID: 5164001
• PubChem ID: 131340479
• Update Time: 2025-06-14

2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylic acid, 2-[4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-2H-pyran-4-yl]-
• 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C14H21N3O5/c1-13(2,3)22-12(20)17-14(4-6-21-7-5-14)11-15-8-9(16-11)10(18)19/h8H,4-7H2,1-3H3,(H,15,16)(H,17,20)(H,18,19)
• InChI Key： NKIQTIHPSNZLQD-UHFFFAOYSA-N
• SMILES： C1(C2(NC(OC(C)(C)C)=O)CCOCC2)NC(C(O)=O)=CN=1

Additional information on 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid

Research Brief on 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid (CAS: 2090319-67-6)

The compound 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid (CAS: 2090319-67-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in the development of small-molecule inhibitors targeting various disease pathways. The tert-butoxycarbonyl (Boc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable building block in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid as a precursor for the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for anticancer drug development.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in modulating inflammatory responses. The researchers synthesized a series of analogs and evaluated their effects on cytokine production. The results indicated that certain derivatives could significantly reduce the production of pro-inflammatory cytokines, positioning them as promising candidates for the treatment of inflammatory diseases.

From a synthetic chemistry perspective, advancements in the efficient preparation of 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid have been reported. A 2024 paper in Organic Process Research & Development described an optimized multi-step synthesis route that improved yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating further pharmacological studies and potential commercialization.

In conclusion, 2-(4-{(tert-butoxy)carbonylamino}oxan-4-yl)-1H-imidazole-5-carboxylic acid (CAS: 2090319-67-6) represents a versatile and promising compound in medicinal chemistry. Its applications span from kinase inhibition to anti-inflammatory therapy, with ongoing research exploring its full therapeutic potential. Future studies are expected to focus on structure-activity relationship (SAR) optimization and in vivo efficacy evaluations to advance its development as a drug candidate.